Cas no 1211804-55-5 (2-(benzylsulfanyl)-N-(1-methylpiperidin-4-yl)methylacetamide)

• Product Name: 2-(benzylsulfanyl)-N-(1-methylpiperidin-4-yl)methylacetamide
• CAS No: 1211804-55-5
• MF: C₁₆H₂₄N₂OS
• MW: 292.439562797546
• CID: 6075018
• PubChem ID: 45558268
• Update Time: 2025-05-26

2-(benzylsulfanyl)-N-(1-methylpiperidin-4-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-N-(1-methylpiperidin-4-yl)methylacetamide
• 2-benzylsulfanyl-N-[(1-methylpiperidin-4-yl)methyl]acetamide
• 2-(benzylthio)-N-((1-methylpiperidin-4-yl)methyl)acetamide
• AKOS024520402
• VU0522140-1
• 1211804-55-5
• 2-(benzylsulfanyl)-N-[(1-methylpiperidin-4-yl)methyl]acetamide
• F5831-5956

• Inchi： 1S/C16H24N2OS/c1-18-9-7-14(8-10-18)11-17-16(19)13-20-12-15-5-3-2-4-6-15/h2-6,14H,7-13H2,1H3,(H,17,19)
• InChI Key： HSXURYNTMGDHCL-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C)CC1)(=O)CSCC1=CC=CC=C1

Computed Properties

• Exact Mass: 292.16093457g/mol
• Monoisotopic Mass: 292.16093457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(benzylsulfanyl)-N-(1-methylpiperidin-4-yl)methylacetamide

2-(Benzylsulfanyl)-N-(1-methylpiperidin-4-yl)methylacetamide: A Comprehensive Overview

2-(Benzylsulfanyl)-N-(1-methylpiperidin-4-yl)methylacetamide (CAS No. 1211804-55-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the modulation of specific receptors and signaling pathways.

The chemical structure of 2-(Benzylsulfanyl)-N-(1-methylpiperidin-4-yl)methylacetamide is composed of a benzyl sulfide moiety and a methylated piperidine ring, linked through an acetamide functional group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 2-(Benzylsulfanyl)-N-(1-methylpiperidin-4-yl)methylacetamide as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are implicated in numerous physiological processes and diseases. The ability of this compound to interact with specific GPCRs suggests its potential as a therapeutic agent for conditions such as neurological disorders, cardiovascular diseases, and metabolic disorders.

In addition to its receptor-modulating properties, 2-(Benzylsulfanyl)-N-(1-methylpiperidin-4-yl)methylacetamide has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. These findings suggest that 2-(Benzylsulfanyl)-N-(1-methylpiperidin-4-yl)methylacetamide could be a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(Benzylsulfanyl)-N-(1-methylpiperidin-4-yl)methylacetamide have also been studied to evaluate its suitability as a therapeutic agent. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety in clinical applications. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier further enhance its potential as a drug candidate.

Clinical trials are currently underway to assess the safety and efficacy of 2-(Benzylsulfanyl)-N-(1-methylpiperidin-4-yl)methylacetamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The development of 2-(Benzylsulfanyl)-N-(1-methylpiperidin-4-yl)methylacetamide as a therapeutic agent is supported by its unique chemical structure and multifaceted biological activities. Its ability to modulate GPCRs, inhibit inflammation, and exhibit favorable pharmacokinetic properties positions it as a promising candidate for the treatment of various diseases. Ongoing research aims to further elucidate the mechanisms underlying its biological effects and optimize its therapeutic potential.

In conclusion, 2-(Benzylsulfanyl)-N-(1-methylpiperidin-4-yl)methylacetamide (CAS No. 1211804-55-5) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its potential applications in treating neurological disorders, cardiovascular diseases, metabolic disorders, and inflammatory conditions make it a valuable target for continued investigation and development. As research progresses, it is anticipated that this compound will contribute significantly to the advancement of therapeutic options for patients suffering from these conditions.